Cas no 667398-64-3 (2,3,4,5-Tetrahydro-1h-BenzoCAzepin-7-Ol Hbr)

• Product Name: 2,3,4,5-Tetrahydro-1h-BenzoCAzepin-7-Ol Hbr
• CAS No: 667398-64-3
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• MDL: MFCD12406266
• CID: 4124082
• Update Time: 2025-06-23

2,3,4,5-Tetrahydro-1h-BenzoCAzepin-7-Ol Hbr Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzazepin-7-ol, 2,3,4,5-tetrahydro-, hydrobromide
• 2,3,4,5-tetrahydro-1H-benzo[c]azepin-7-ol hydrobromide
• 2,3,4,5-TETRAHYDRO-1H-BENZO[C]AZEPIN-7-OL HBR
• 2,3,4,5-tetrahydro-1H-2-benzazepin-7-ol;hydrobromide
• 2,3,4,5-Tetrahydro-1h-BenzoCAzepin-7-Ol Hbr

• MDL： MFCD12406266
• Inchi： 1S/C10H13NO.BrH/c12-10-4-3-9-7-11-5-1-2-8(9)6-10;/h3-4,6,11-12H,1-2,5,7H2;1H
• InChI Key： VIZHLOZKANFOFO-UHFFFAOYSA-N
• SMILES： Br.OC1C=CC2CNCCCC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 2,3,4,5-Tetrahydro-1h-BenzoCAzepin-7-Ol Hbr

Introduction to 2,3,4,5-Tetrahydro-1H-Benzo[c]azepin-7-ol HBr (CAS No. 667398-64-3)

2,3,4,5-Tetrahydro-1H-Benzo[c]azepin-7-ol HBr (CAS No. 667398-64-3) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepines and is characterized by its unique chemical structure and potential biological activities. The hydrobromide salt form of this compound enhances its solubility and stability, making it a valuable candidate for various applications in drug development and clinical trials.

The molecular formula of 2,3,4,5-Tetrahydro-1H-Benzo[c]azepin-7-ol HBr is C11H14BrNO, with a molecular weight of approximately 260.14 g/mol. Its chemical structure consists of a benzene ring fused to an azepine ring, with a hydroxyl group at the 7-position and a bromine atom attached to the nitrogen atom. This specific arrangement of functional groups imparts unique pharmacological properties to the compound.

Recent studies have highlighted the potential therapeutic applications of 2,3,4,5-Tetrahydro-1H-Benzo[c]azepin-7-ol HBr. One notable area of research is its activity as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential as a novel treatment for mood disorders. The mechanism of action is believed to involve modulation of serotonin and norepinephrine levels in the brain, which are key neurotransmitters associated with mood regulation.

In addition to its antidepressant properties, 2,3,4,5-Tetrahydro-1H-Benzo[c]azepin-7-ol HBr has also been investigated for its analgesic effects. Research indicates that this compound can effectively reduce pain sensitivity in various pain models, making it a promising candidate for the development of new analgesic drugs. The analgesic activity is thought to be mediated through interactions with opioid receptors and other pain-related pathways.

The safety profile of 2,3,4,5-Tetrahydro-1H-Benzo[c]azepin-7-ol HBr has been evaluated in several preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of 2,3,4,5-Tetrahydro-1H-Benzo[c]azepin-7-ol HBr has been optimized using various synthetic routes. One common approach involves the cyclization of appropriately substituted benzylamine derivatives followed by hydrolysis and bromination steps. The choice of synthetic method can significantly impact the yield and purity of the final product, which are critical factors in pharmaceutical development.

In conclusion, 2,3,4,5-Tetrahydro-1H-Benzo[c]azepin-7-ol HBr (CAS No. 667398-64-3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its use in drug development. As new findings emerge, this compound may play a significant role in advancing treatments for mood disorders and pain management.